Cas no 1805597-66-3 (2-Bromo-5-hydroxynicotinonitrile)

• Product Name: 2-Bromo-5-hydroxynicotinonitrile
• CAS No: 1805597-66-3
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900404
• Update Time: 2025-09-24

2-Bromo-5-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxynicotinonitrile

• Inchi： 1S/C6H3BrN2O/c7-6-4(2-8)1-5(10)3-9-6/h1,3,10H
• InChI Key： XXTUCGTWUJYPNA-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9